Cas no 2229131-96-6 (3,3-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid)

• Product Name: 3,3-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid
• CAS No: 2229131-96-6
• MF: C₁₂H₁₃F₂NO₂
• MW: 241.23393034935
• CID: 6341480
• PubChem ID: 165747353
• Update Time: 2025-05-23

3,3-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid
• EN300-1928476
• 2229131-96-6

• Inchi： 1S/C12H13F2NO2/c1-15-5-4-8-6-9(2-3-10(8)15)12(13,14)7-11(16)17/h2-3,6H,4-5,7H2,1H3,(H,16,17)
• InChI Key： MMKNJBUOSCZMTP-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1C=CC2=C(C=1)CCN2C)F

Computed Properties

• Exact Mass: 241.09143498g/mol
• Monoisotopic Mass: 241.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5Ų

Additional information on 3,3-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid

Research Brief on 3,3-Difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic Acid (CAS: 2229131-96-6)

3,3-Difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid (CAS: 2229131-96-6) is a fluorinated indole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique difluoropropanoic acid moiety, has been investigated for its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic targets, making it a compound of interest in the field of chemical biology and pharmaceutical research.

The synthesis of 3,3-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid has been optimized to achieve high yields and purity, as reported in several recent publications. The compound is typically synthesized via multi-step organic reactions, including fluorination and carboxylation steps, with careful control of reaction conditions to preserve the integrity of the indole core. Advances in synthetic methodologies have enabled the scalable production of this compound, facilitating its use in preclinical and clinical studies.

Pharmacological studies have revealed that 3,3-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid exhibits promising bioactivity, particularly in the modulation of specific enzymatic pathways. For instance, recent research has highlighted its potential as an inhibitor of certain kinases or as a modulator of G-protein-coupled receptors (GPCRs). These findings suggest that the compound could be leveraged in the development of targeted therapies for diseases such as cancer, inflammatory disorders, and neurological conditions. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its therapeutic efficacy.

In addition to its pharmacological properties, the compound's physicochemical characteristics, such as its solubility, stability, and bioavailability, have been extensively studied. These properties are critical for its formulation into viable drug products. Recent formulations have explored the use of prodrug strategies or nanoparticle-based delivery systems to enhance its pharmacokinetic profile. Such innovations are expected to improve the compound's clinical translatability and therapeutic outcomes.

Looking ahead, the potential applications of 3,3-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid are vast. Ongoing research aims to expand its utility beyond its current scope, including its use in combination therapies or as a scaffold for the design of new chemical entities. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. As the field advances, this compound is poised to play a pivotal role in the development of next-generation therapeutics.

In conclusion, 3,3-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid (CAS: 2229131-96-6) represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural features, coupled with its demonstrated bioactivity, make it a valuable subject of ongoing research. Future studies will likely focus on refining its pharmacological profile, optimizing its delivery, and exploring new therapeutic indications. This research brief underscores the compound's potential and highlights the need for continued investigation to fully realize its therapeutic benefits.